3-[2-(2,4-dimethylanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Crystal Structure Analysis : Muhammad Salim et al. (2015) studied the crystal structure of a closely related compound, 3-(3,4-dimethylanilino)-2-benzofuran-1(3H)-one, revealing the orientation and interactions of its molecular fragments, which is vital for understanding its chemical behavior and potential applications (Salim et al., 2015).
Antiulcer Agent Synthesis : Kitazawa et al. (1989) synthesized derivatives of a structurally similar compound, demonstrating significant antiulcer activities, which suggests potential pharmacological applications for related benzofuran derivatives (Kitazawa et al., 1989).
Asymmetric Michael Addition Reactions : Li et al. (2012) reported on the use of a bifunctional tertiary-amine thiourea catalyst for asymmetric Michael addition reactions involving 3-substituted benzofuran-2(3H)-ones, indicating potential for synthesizing chiral benzofuran derivatives with high enantioselectivity (Li et al., 2012).
Synthesis of Antimycobacterial Analogs : Alvey et al. (2008) explored the synthesis of furo[3,2-f]chromene analogues, based on the structure of benzofuran derivatives, showing potential as selective inhibitors of mycobacterial growth (Alvey et al., 2008).
Organocatalytic Strategy for Chiral Benzofuranones : Enders et al. (2018) achieved the asymmetric allylic alkylation of benzofuran-3(2H)-ones with nitroallylic acetates using a bifunctional thiourea organocatalyst, providing a pathway for synthesizing benzofuranones with complex stereochemistry (Enders et al., 2018).
Molecular Docking and Biological Activities : Sagaama et al. (2020) conducted structural optimization, molecular docking analysis, and vibrational property studies on benzofuran-carboxylic acids derivatives, demonstrating their potential as inhibitors against cancer and microbial diseases (Sagaama et al., 2020).
properties
IUPAC Name |
3-[(E)-2-(2,4-dimethylanilino)-1-nitroethenyl]-3H-2-benzofuran-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-11-7-8-15(12(2)9-11)19-10-16(20(22)23)17-13-5-3-4-6-14(13)18(21)24-17/h3-10,17,19H,1-2H3/b16-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSMQMKXQLONWMF-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC=C(C2C3=CC=CC=C3C(=O)O2)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)N/C=C(\C2C3=CC=CC=C3C(=O)O2)/[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.